Cas no 1158231-21-0 ((3-Chloro-2-methoxyphenyl)amine hydrochloride)

• Product Name: (3-Chloro-2-methoxyphenyl)amine hydrochloride
• CAS No: 1158231-21-0
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• MDL: MFCD09763716
• CID: 5073573
• Update Time: 2026-03-01

(3-Chloro-2-methoxyphenyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-METHOXYANILINE HYDROCHLORIDE
• (3-chloro-2-methoxyphenyl)amine hydrochloride
• 3-chloro-2-methoxyaniline;hydrochloride
• (3-Chloro-2-methoxyphenyl)amine hydrochloride

• MDL： MFCD09763716
• Inchi： 1S/C7H8ClNO.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4H,9H2,1H3;1H
• InChI Key： ODPNKCFPAODZNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (3-Chloro-2-methoxyphenyl)amine hydrochloride

(3-Chloro-2-methoxyphenyl)amine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1158231-21-0, known as (3-Chloro-2-methoxyphenyl)amine hydrochloride, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural and electronic properties, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of both chloro and methoxy substituents on the phenyl ring imparts distinct reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the exploration of aromatic amines has been extensively studied for their role in modulating various biological pathways. Specifically, the amine functional group in (3-Chloro-2-methoxyphenyl)amine hydrochloride offers a versatile site for further derivatization, enabling the design of molecules with tailored pharmacological profiles. This flexibility has been exploited in the development of potential therapeutic agents targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

One of the most compelling aspects of this compound is its ability to interact with biological targets through both hydrophobic and hydrophilic interactions. The chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for drug discovery. Meanwhile, the methoxy group contributes to steric hindrance and electronic modulation, allowing for precise tuning of binding affinities. Such features make (3-Chloro-2-methoxyphenyl)amine hydrochloride an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have demonstrated that (3-Chloro-2-methoxyphenyl)amine hydrochloride can effectively bind to various protein targets, including enzymes and receptors implicated in human diseases. These simulations have provided insights into the compound's binding mode and have guided the optimization of its pharmacokinetic properties. Such computational approaches are increasingly integral to modern drug design, streamlining the process from hypothesis generation to lead optimization.

The pharmaceutical industry has shown particular interest in derivatives of (3-Chloro-2-methoxyphenyl)amine hydrochloride due to their reported bioactivity. For instance, researchers have investigated analogs of this compound for their potential as monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels in the brain. Preclinical studies have suggested that certain derivatives exhibit promising efficacy in models of depression and neurodegenerative diseases. While further research is needed to fully elucidate their therapeutic potential, these findings underscore the compound's significance as a pharmacological building block.

Beyond its applications in central nervous system (CNS) disorders, (3-Chloro-2-methoxyphenyl)amine hydrochloride has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune diseases and metabolic disorders. By targeting inflammatory pathways, derivatives of this compound may offer novel therapeutic strategies. Preliminary data indicate that certain analogs can suppress pro-inflammatory cytokine production and modulate immune cell function, suggesting their utility in managing inflammatory responses.

The synthesis of (3-Chloro-2-methoxyphenyl)amine hydrochloride presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have made it possible to achieve higher yields and purities more efficiently. These advancements not only enhance the accessibility of the compound but also open doors for large-scale production and industrial applications.

In conclusion, (3-Chloro-2-methoxyphenyl)amine hydrochloride (CAS no. 1158231-21-0) is a multifaceted molecule with significant potential in chemical biology and drug development. Its unique structural features enable diverse functionalization, making it a valuable scaffold for designing novel bioactive compounds. With ongoing research uncovering new therapeutic applications and improved synthetic strategies, this compound continues to be a subject of intense interest among scientists worldwide.